N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide

• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H21N3O2S/c1-4-5-6-15-18-19-16(22-15)17-14(20)10-21-13-8-7-11(2)12(3)9-13/h7-9H,4-6,10H2,1-3H3,(H,17,19,20)
• InChI Key: OQZRTXYERPFKHX-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C(S1)NC(=O)COC2=CC(=C(C=C2)C)C

Description

N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide, also known as BPTD, is a chemical compound that has been widely studied for its potential applications in scientific research. BPTD belongs to the family of thiadiazole compounds, which have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. In

Mechanism of Action

The exact mechanism of action of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide is still not fully understood, but it is thought to involve the modulation of various signaling pathways involved in oxidative stress, inflammation, and cell proliferation. N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a key regulator of antioxidant and anti-inflammatory responses in the body. In addition, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide can also inhibit the activity of various enzymes involved in the production of reactive oxygen species (ROS), such as NADPH oxidase and xanthine oxidase.
Biochemical and Physiological Effects:
N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. Studies have shown that N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide can reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), as well as inhibit the activity of various enzymes involved in the production of ROS, such as NADPH oxidase and xanthine oxidase. N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has also been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, as well as improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide in lab experiments is its broad range of biological activities, which makes it a versatile tool for studying various physiological and pathological processes. In addition, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been shown to exhibit relatively low toxicity in vitro and in vivo, which makes it a relatively safe compound to work with.
However, there are also some limitations to using N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide in lab experiments. One of the main challenges is the relatively low solubility of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide in water, which can make it difficult to work with in aqueous solutions. In addition, the exact mechanism of action of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide is still not fully understood, which can make it challenging to interpret the results of experiments involving this compound.

Future Directions

There are several potential future directions for research on N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide. One area of interest is the development of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to elucidate the exact mechanism of action of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide in these diseases, as well as to determine the optimal dosage and administration route.
Another potential future direction is the development of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide as a potential anti-cancer agent. Studies have shown that N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide can inhibit the growth of various cancer cell lines, but further research is needed to determine the optimal dosage and administration route, as well as to investigate the potential side effects and toxicity of this compound.
Overall, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide is a promising compound with a range of potential applications in scientific research. Further studies are needed to fully understand its mechanism of action, as well as to determine its potential therapeutic applications in various diseases.

Synthesis Methods

N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide can be synthesized by a multi-step process involving the reaction of 2-chloro-N-(5-butyl-1,3,4-thiadiazol-2-yl)acetamide with 3,4-dimethylphenol in the presence of a base, followed by purification and isolation of the product. The yield of the synthesis process is typically around 60-70%, and the purity of the final product can be confirmed by various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been extensively studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. One of the main areas of interest is the development of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation, as well as improving cognitive function in animal models of these diseases.
In addition, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has also been investigated for its potential anti-cancer properties. Studies have shown that N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer, by inducing cell cycle arrest and apoptosis.